Cas no 1044743-51-2 (Methyl 2-(2-chlorophenyl)-2-isocyanoacetate)

• Product Name: Methyl 2-(2-chlorophenyl)-2-isocyanoacetate
• CAS No: 1044743-51-2
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• CID: 6317153
• PubChem ID: 165591329
• Update Time: 2025-11-01

Methyl 2-(2-chlorophenyl)-2-isocyanoacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2-chlorophenyl)-2-isocyanoacetate
• EN300-36600474
• 1044743-51-2
• Methyl 2-(2-chlorophenyl)-2-isocyanoacetate

• Inchi： 1S/C10H8ClNO2/c1-12-9(10(13)14-2)7-5-3-4-6-8(7)11/h3-6,9H,2H3
• InChI Key： BFMCKTVRDFTOAU-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C(=O)OC)[N+]#[C-]

Computed Properties

• Exact Mass: 209.0243562g/mol
• Monoisotopic Mass: 209.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 30.7Ų

Additional information on Methyl 2-(2-chlorophenyl)-2-isocyanoacetate

Methyl 2-(2-chlorophenyl)-2-isocyanoacetate (CAS No. 1044743-51-2): A Versatile Building Block in Modern Chemical Biology

Methyl 2-(2-chlorophenyl)-2-isocyanoacetate, identified by its CAS number 1044743-51-2, is a significant compound in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its isocyano functional group and a substituent at the 2-chlorophenyl position, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural features make it particularly valuable for the development of novel therapeutic agents and the exploration of complex biological pathways.

The Methyl 2-(2-chlorophenyl)-2-isocyanoacetate molecule is a derivative of isocyanates, which are well-known for their reactivity in forming covalent bonds with nucleophiles. This reactivity is harnessed in synthetic chemistry to construct intricate molecular frameworks, including peptidomimetics and heterocyclic compounds. The presence of the chloro substituent on the phenyl ring enhances the electrophilicity of the molecule, making it an excellent candidate for further functionalization through nucleophilic substitution reactions.

In recent years, there has been a growing interest in the use of isocyanates as key intermediates in drug discovery. The isocyano group can undergo reactions with amines to form amides, or with alcohols to yield urethanes, both of which are common motifs in pharmaceutical molecules. The synthesis of these derivatives often requires careful control of reaction conditions to ensure high yields and purity.

The utility of Methyl 2-(2-chlorophenyl)-2-isocyanoacetate extends beyond its role as a synthetic intermediate. It has been employed in the development of novel protease inhibitors, which are critical for treating various diseases, including cancer and inflammation-related disorders. The ability to modify the phenyl ring and the isocyano group allows for fine-tuning of the molecule's properties, such as solubility and bioavailability, making it an attractive scaffold for drug design.

Recent studies have highlighted the importance of Methyl 2-(2-chlorophenyl)-2-isocyanoacetate in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the biological activity of natural peptides but with improved pharmacokinetic properties. The incorporation of an isocyanate moiety into these mimics can enhance their binding affinity to target proteins, leading to more effective therapeutic outcomes. For instance, researchers have utilized this compound to develop inhibitors targeting enzymes involved in cancer progression.

The role of Methyl 2-(2-chlorophenyl)-2-isocyanoacetate in heterocyclic chemistry is also noteworthy. Heterocyclic compounds form a vast class of organic molecules that are prevalent in natural products and pharmaceuticals. The introduction of an isocyanate group into a heterocyclic framework can open up new possibilities for constructing complex scaffolds with unique biological activities. This has led to several innovative approaches in medicinal chemistry, where Methyl 2-(2-chlorophenyl)-2-isocyanoacetate serves as a key building block.

The synthesis of Methyl 2-(2-chlorophenyl)-2-isocyanoacetate typically involves multi-step processes that require precise control over reaction conditions. One common method involves the reaction of ethyl chloroformate with phenacylamine derivatives under specific conditions to yield the desired isocyanate derivative. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research applications.

In conclusion, Methyl 2-(2-chlorophenyl)-2-isocyanoacetate (CAS No. 1044743-51-2) is a versatile and highly valuable compound in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for synthesizing novel bioactive molecules. The growing body of research utilizing this compound underscores its importance in drug discovery and development efforts aimed at addressing various diseases.